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Compound of Interest

Compound Name: 2-Amino-4-methoxybenzoic acid

Cat. No.: B181750

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-4-methoxybenzoic acid,
a key organic building block. This document outlines its chemical and physical properties,
synthesis protocols, applications, and safety information, tailored for professionals in research
and drug development.

Core Properties and Identification

2-Amino-4-methoxybenzoic acid, also known by synonyms such as 4-Methoxyanthranilic
acid and m-Anisidine-6-carboxylic acid, is an aromatic amino acid derivative.[1][2][3] Its
structure, featuring both an amino group and a methoxy group on a benzoic acid core, makes it
a versatile intermediate in the synthesis of more complex molecules.[3][4]

Table 1: Chemical and Physical Properties of 2-Amino-4-
methoxybenzoic acid
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Property Value Source(s)
CAS Number 4294-95-5 [1][5]
Molecular Formula CsHoNOs3 [1][5]
Molecular Weight 167.16 g/mol [1][5]

White to light yellow or light
Appearance [2][3]
orange powder/crystal

Melting Point 173.5°C
Boiling Point 339.80 °C
2-amino-4-methoxybenzoic
IUPAC Name ) [6]
acid
COC1=CC(=C(C=C1)C(=0)0)
SMILES N [11317]
HHNWXQCVWVVVQZ-
InChl Key [6]

UHFFFAOYSA-N

Synthesis of 2-Amino-4-methoxybenzoic acid

The primary synthesis route for 2-Amino-4-methoxybenzoic acid involves the reduction of its
nitro precursor, 4-Methoxy-2-nitrobenzoic acid.[4][8] This reaction is typically achieved through
catalytic hydrogenation.[4][8]

Experimental Protocol: Catalytic Hydrogenation

A common and efficient method for the synthesis of 2-Amino-4-methoxybenzoic acid is the
catalytic hydrogenation of 4-Methoxy-2-nitrobenzoic acid.[4][8]

Materials:
» 4-Methoxy-2-nitrobenzoic acid

e Methanol
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e 10% Palladium on carbon (Pd/C) catalyst

e Celite or diatomaceous earth for filtration

Procedure:

Dissolve 4-Methoxy-2-nitrobenzoic acid (e.g., 3 g, 16.4 mmol) in methanol (e.g., 80 mL).[4]
[8]

e Add the 10% Palladium on carbon catalyst (e.g., 300 mg) to the solution.[4][8]

o Carry out the hydrogenation reaction at room temperature and atmospheric pressure for
approximately 18 hours.[4][8]

e Upon completion, filter the reaction mixture through Celite or diatomaceous earth to remove
the palladium catalyst.[4][8]

» Concentrate the filtrate to dryness under reduced pressure to yield the final product, 2-
Amino-4-methoxybenzoic acid, as a colorless solid.[4][8] This process typically results in a
high yield, often approaching 100%.[4][8]

Characterization:

e The product can be characterized using techniques such as *H NMR. For example, in
DMSO-d6, characteristic peaks appear at &: 3.70 (s, 3H), 6.09 (dd, 1H), 6.23 (d, 1H), and
7.59 (d, 1H).[4][8]
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Synthesis Workflow of 2-Amino-4-methoxybenzoic acid

4-Methoxy-2-nitrobenzoic acid
in Methanol

Add 10% Pd/C Catalyst

Hydrogenation
(Room Temp, 18 hrs)

Filter through Celite

Concentrate under
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2-Amino-4-methoxybenzoic acid
(Colorless Solid)

Click to download full resolution via product page

A diagram illustrating the synthesis of 2-Amino-4-methoxybenzoic acid.

Applications in Research and Development

2-Amino-4-methoxybenzoic acid serves as a crucial building block in organic synthesis.[4] Its
bifunctional nature, containing both an amine and a carboxylic acid group, allows for a variety
of chemical transformations. It is particularly valuable in the pharmaceutical and biochemical
fields as an intermediate for synthesizing more complex therapeutic agents and other target
molecules.[3] For instance, it is a precursor in the synthesis of 2-methoxy-4-amino-5-
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ethylsulfonylbenzoic acid, which is an important intermediate for the antipsychotic drug
amisulpride.[9]

Role of 2-Amino-4-methoxybenzoic acid as an Intermediate

2-Amino-4-methoxybenzoic acid

Further Synthetic Steps
(e.g., sulfonation, acylation)

Pharmaceutical Intermediates
(e.g., for Amisulpride)

Active Pharmaceutical
Ingredients (APIS)

Click to download full resolution via product page

Logical flow of 2-Amino-4-methoxybenzoic acid in drug development.

Safety and Handling

Proper handling of 2-Amino-4-methoxybenzoic acid is essential in a laboratory setting. It is
classified as an irritant and is harmful if swallowed.[10]

Table 2: Hazard Identification and Precautionary
Measures

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://patents.google.com/patent/CN103304453A/en
https://www.benchchem.com/product/b181750?utm_src=pdf-body-img
https://www.benchchem.com/product/b181750?utm_src=pdf-body
https://www.benchchem.com/product/b181750?utm_src=pdf-body
https://gustavus.edu/academics/departments/chemistry/documents/documents/p-Anisicacid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Type

Description

Precautionary
Measures

Source(s)

Acute Toxicity (Oral)

Harmful if swallowed.

Do not ingest. If
swallowed, seek
immediate medical

attention.

[10][11]

Skin Irritation

Causes skin irritation.

Wear protective
gloves and clothing.
Wash thoroughly after
handling.

[10][11][12]

Eye Irritation

Causes serious eye

irritation.

Wear eye protection
(goggles). In case of
contact, rinse

cautiously with water

for several minutes.

[10][11][12]

Respiratory Irritation

May cause respiratory

irritation.

Avoid breathing dust.
Use in a well-
ventilated area or with

respiratory protection.

[10][11]

Storage

Not specified, but
general good practice

applies.

Store in a dry, cool,
and well-ventilated
place. Keep the
container tightly

closed.

[1][11][13]

Disposal

Dispose of as unused

product.

Dispose of
contents/container to
an approved waste

disposal plant.

[10][11][13]

It is crucial to consult the full Safety Data Sheet (SDS) before handling this chemical.[10][11]
[12][13][14] Always use appropriate personal protective equipment (PPE), including gloves, lab

coats, and safety glasses.[11][12][13] Ensure that eyewash stations and safety showers are

readily accessible.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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